Cas no 2169655-40-5 (1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide)

• Product Name: 1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide
• CAS No: 2169655-40-5
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6592696
• PubChem ID: 165506620
• Update Time: 2025-05-21

1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide
• EN300-1276109
• 2169655-40-5

• Inchi： 1S/C8H14N4O/c1-6(2)12(9)8(13)7-4-10-11(3)5-7/h4-6H,9H2,1-3H3
• InChI Key： PXBMGJCLBQLIAU-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C)C=1)N(C(C)C)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide

1-Methyl-N-(Propan-2-yl)-1H-Pyrazole-4-Carbohydrazide: A Comprehensive Overview

1-Methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide, also known by its CAS number 2169655-40-5, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of hydrazides, which are widely explored for their potential in various therapeutic applications. The structure of this molecule is characterized by a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, which is substituted with a methyl group at position 1 and a carbohydrazide group at position 4. The presence of these functional groups makes it a versatile compound with unique chemical and biological properties.

The pyrazole ring in 1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide is a key structural feature that contributes to its stability and reactivity. Pyrazoles are known for their ability to form hydrogen bonds, which can enhance the solubility and bioavailability of the compound. Additionally, the methyl group at position 1 acts as an electron-donating substituent, which can influence the electronic properties of the molecule and potentially modulate its interaction with biological targets. The carbohydrazide group at position 4 introduces a hydrazine moiety, which is commonly used in medicinal chemistry for the synthesis of bioactive molecules, such as inhibitors of protein kinases or other enzymes.

Recent studies have highlighted the potential of 1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide as a lead compound in the development of novel therapeutic agents. For instance, researchers have investigated its ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Furthermore, its structural flexibility allows for easy modification, enabling chemists to explore a wide range of derivatives with enhanced potency and selectivity.

In terms of synthesis, 1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide can be prepared through various routes, including condensation reactions involving hydrazine derivatives and pyrazole carboxylic acids. These methods are well-established in organic chemistry and provide a reliable pathway for large-scale production. The optimization of synthetic conditions has also been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

The biological evaluation of this compound has revealed interesting pharmacokinetic properties. Preclinical studies indicate that it exhibits moderate absorption and distribution profiles, which are critical for its potential use as an oral medication. However, further investigations are required to fully understand its metabolism and excretion pathways. These studies will be essential for determining whether this compound can progress to clinical trials.

In conclusion, 1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carbohydrazide represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with promising biological activity, positions it as a strong candidate for further development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the field of medicinal chemistry.